Cas no 98841-69-1 (nonyl heptanoate)

• Product Name: nonyl heptanoate
• CAS No: 98841-69-1
• MF: C₁₆H₃₂O₂
• MW: 256.424085617065
• CID: 860703
• PubChem ID: 53437836
• Update Time: 2025-04-19

nonyl heptanoate Chemical and Physical Properties

Names and Identifiers

• nonyl heptanoate
• SCHEMBL245782
• 98841-69-1
• DTXSID80701164
• heptanoic acid nonyl ester

• Inchi： 1S/C16H32O2/c1-3-5-7-9-10-11-13-15-18-16(17)14-12-8-6-4-2/h3-15H2,1-2H3
• InChI Key： XCQXSYSIKVLBKE-UHFFFAOYSA-N
• SMILES： O(C(CCCCCC)=O)CCCCCCCCC

Computed Properties

• Exact Mass: 256.24
• Monoisotopic Mass: 256.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 6.5

Experimental Properties

• Density: 0.866
• Boiling Point: 305.524°C at 760 mmHg
• Flash Point: 139.769°C
• Refractive Index: 1.439

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters